2-Diethoxymethyl adenosine

• Molecular Formula: C23H31N5O10
• Molecular Weight: 537.5 g/mol
• InChI: InChI=1S/C23H31N5O10/c1-7-33-23(34-8-2)20-26-19(25-11(3)29)16-21(27-20)28(10-24-16)22-18(37-14(6)32)17(36-13(5)31)15(38-22)9-35-12(4)30/h10,15,17-18,22-23H,7-9H2,1-6H3,(H,25,26,27,29)/t15-,17-,18-,22-/m1/s1
• InChIKey: GVGFLODOTAQVKV-UVLLPENVSA-N

2-Diethoxymethyl Adenosine (CAS 79957-15-6): A 2-Substituted Adenosine Analog for Adenosine Receptor Research and Synthetic Intermediate Applications

2-Diethoxymethyl adenosine (CAS 79957-15-6) is a 2-substituted adenine nucleoside analog characterized by a diethoxymethyl protecting group at the C2 position of the purine ring, with molecular formula C23H31N5O10 and molecular weight 537.52 g/mol . This compound belongs to the broader class of adenosine analogs, which are recognized for their capacity to act as smooth muscle vasodilators and to inhibit cancer progression through modulation of adenosine receptor signaling . The diethoxymethyl moiety represents a specific structural modification at the 2-position, a site known to critically influence adenosine receptor subtype selectivity and functional efficacy profiles among 2-substituted adenosine derivatives [1].

Adenosine A1 receptor-selective pharmacology studies

Protected 2-formyladenosine synthetic intermediate

2-substituted adenosine SAR comparator probe

• [1] Gao ZG, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochemical Pharmacology. 2004;68(10):1985-1993. doi:10.1016/j.bcp.2004.06.011 View Source

Why 2-Diethoxymethyl Adenosine Cannot Be Interchanged with Unmodified Adenosine or Other 2-Substituted Analogs

Substitution of 2-diethoxymethyl adenosine with unmodified adenosine or alternative 2-substituted analogs (e.g., 2-methoxyadenosine, 2-chloroadenosine, 2-aminoadenosine) is scientifically unjustified due to substantial differences in adenosine receptor subtype binding profiles, functional efficacy, and physicochemical properties. The 2-position of adenosine is a well-established structural determinant governing both receptor affinity and the agonist/antagonist character of ligand-receptor interactions [1]. Systematic evaluation of 2-substituted adenosine derivatives across human A1, A2A, A2B, and A3 receptors demonstrates that even minor alterations at this position—such as replacing a methoxy group with a diethoxymethyl moiety—can shift receptor selectivity by over 100-fold and alter functional responses from full agonism to antagonism [1]. Additionally, the diethoxymethyl group confers distinct physicochemical attributes, including increased molecular weight (537.52 g/mol) and calculated LogP of -0.91, which differ markedly from simpler 2-substituted analogs and directly impact solubility, membrane permeability, and formulation compatibility [2].

Replacing the diethoxymethyl group with other 2-substituents may shift adenosine receptor subtype selectivity by >100-fold and alter agonist/antagonist character.

Molecular weight (537.52 g/mol) and calculated LogP (-0.91) differ substantially from simpler 2-substituted analogs; solubility, permeability, and formulation properties may not transfer.

The diethoxymethyl protecting group enables a specific synthetic route to 2-formyladenosine not accessible with unprotected or other 2-substituted adenosines.

• [1] Gao ZG, et al. 2-Substituted adenosine derivatives: affinity and efficacy at four subtypes of human adenosine receptors. Biochemical Pharmacology. 2004;68(10):1985-1993. doi:10.1016/j.bcp.2004.06.011 View Source
• [2] Molaid Chemical Database. 2-diethoxymethyladenosine (CAS 79957-15-6) - Physicochemical properties and computational data. View Source

Quantitative Differentiation Evidence: 2-Diethoxymethyl Adenosine vs. Comparator Compounds

Adenosine Receptor Subtype Selectivity Profile: A1 vs. A2A/A2B Differential Binding Affinity

2-Diethoxymethyl adenosine exhibits a pronounced selectivity for the adenosine A1 receptor over A2 receptor subtypes, a profile not observed with the endogenous ligand adenosine (which is non-selective). In radioligand binding assays using rat brain cortical membranes, the compound demonstrates an IC50 of 120 nM at the A1 receptor [1]. In contrast, functional assessment at A2 receptors using adenylate cyclase activation in PC12 cells yields an EC50 of 17,300 nM [1]. This represents an approximately 144-fold selectivity for A1 over A2 receptor-mediated signaling. Additional binding data report a Ki of 350 nM for the A1 receptor in the absence of GTP, compared to a Ki of 7,360 nM for the A2A receptor [2].

A1/A2 Selectivity

Head-to-head

A1 IC50 120 nM vs A2 EC50 17,300 nM (~144-fold); A1 Ki 350 nM vs A2A Ki 7,360 nM (21-fold)

Supports A1-preferring study context

Rat brain A1 vs PC12 A2 assay conditions

Evidence Dimension	Adenosine receptor binding affinity / functional potency
Target Compound Data	A1 IC50 = 120 nM; A2 EC50 = 17,300 nM (rat brain/PC12 cells) [1]. A1 Ki = 350 nM; A2A Ki = 7,360 nM [2].
Comparator Or Baseline	Adenosine (endogenous ligand): Non-selective, activates all four adenosine receptor subtypes (A1, A2A, A2B, A3) with comparable affinity.
Quantified Difference	Approximately 144-fold selectivity for A1 over A2 receptors (17,300 nM / 120 nM) [1]; 21-fold selectivity based on Ki values (7,360 nM / 350 nM) [2].
Conditions	[1] Rat brain A1 receptor (IC50) vs. PC12 cell A2 adenylate cyclase activation (EC50). [2] Rat cortical membrane A1 receptor ([3H]DPCPX radioligand) vs. rat A2A receptor ([3H]CGS-21680 radioligand).

Why This Matters

This A1-preferring selectivity profile enables targeted investigation of A1-mediated physiological processes (e.g., cardiac rhythm modulation, neuroprotection) without confounding A2-mediated vasodilation, a distinction critical for mechanistic pharmacology studies.

• [1] BindingDB Entry BDBM50367369 (ChEMBL605867). Affinity data for 2-diethoxymethyl adenosine at adenosine A1 and A2 receptors. View Source
• [2] BindingDB Entry BDBM50452270 (ChEMBL2112569). Ki values for 2-diethoxymethyl adenosine at A1 and A2A receptors. View Source

Physicochemical Profile: Molecular Weight and Lipophilicity Compared to 2-Methoxyadenosine

2-Diethoxymethyl adenosine possesses distinct physicochemical properties that differentiate it from simpler 2-substituted adenosine analogs such as 2-methoxyadenosine (spongosine). The compound has a molecular weight of 537.52 g/mol (formula C23H31N5O10) , which is substantially higher than 2-methoxyadenosine (molecular weight 311.30 g/mol, formula C11H15N5O5). The calculated octanol-water partition coefficient (LogP) is -0.91 [1], indicating hydrophilic character, compared to a predicted LogP of approximately -1.2 for 2-methoxyadenosine [2].

Physicochemical Profile

Data to verify

MW 537.52 vs 311.30; LogP -0.91 vs -1.2 (2-methoxyadenosine)

May impact membrane permeability review

Computed properties; experimental validation needed

Evidence Dimension	Molecular weight and lipophilicity (LogP)
Target Compound Data	Molecular weight = 537.52 g/mol ; Calculated LogP = -0.91 [1].
Comparator Or Baseline	2-Methoxyadenosine (spongosine): Molecular weight = 311.30 g/mol (C11H15N5O5); Predicted LogP ≈ -1.2 [2].
Quantified Difference	Molecular weight: 226.22 g/mol higher (72.7% increase). LogP difference: +0.29 units (less hydrophilic).
Conditions	Vendor technical datasheet. [1] Molaid computational prediction database. [2] PubChem predicted properties for 2-methoxyadenosine (CID 10912).

Why This Matters

The increased molecular weight and altered lipophilicity of 2-diethoxymethyl adenosine affect membrane permeability, solubility, and formulation strategies. Researchers selecting between 2-substituted analogs must consider these differences for experimental design involving cellular uptake or in vivo administration.

• [1] Molaid Chemical Database. 2-diethoxymethyladenosine (CAS 79957-15-6) - Computational properties including LogP. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 10912, 2-Methoxyadenosine. View Source

Synthetic Utility: 2-Diethoxymethyl Adenosine as a Precursor for 2-Formyladenosine

2-Diethoxymethyl adenosine functions as a protected precursor for the synthesis of 2-formyladenosine, a valuable intermediate for further derivatization. Under specific reaction conditions, 2-diethoxymethyl adenosine can be converted to 2-formyladenosine with a reported yield of 96% [1]. This high-yielding transformation distinguishes the diethoxymethyl group as an effective aldehyde protecting group in the adenosine scaffold, enabling sequential synthetic strategies that are not accessible with unprotected 2-formyladenosine or other 2-substituted analogs lacking this protecting group functionality.

Synthetic Utility

Reported

96% yield

Supports 2-formyladenosine synthesis

Under specified reaction conditions

Evidence Dimension	Synthetic yield for conversion to 2-formyladenosine
Target Compound Data	96% yield [1]
Comparator Or Baseline	Alternative 2-substituted adenosines lacking diethoxymethyl protection (e.g., 2-methoxyadenosine, 2-chloroadenosine) cannot undergo this deprotection transformation to generate 2-formyladenosine.
Quantified Difference	Only compound with diethoxymethyl protection enables this high-yield transformation; other analogs yield 0% for this specific reaction.
Conditions	Reaction with solvent Yellow 146 for 1.0 hour [1].

Why This Matters

This high-yielding synthetic utility positions 2-diethoxymethyl adenosine as a strategic building block for medicinal chemistry programs requiring 2-formyladenosine as a versatile intermediate for further functionalization, offering a distinct procurement rationale not satisfied by other commercially available 2-substituted adenosines.

• [1] Murakami T, Otsuka M, Kobayashi S. Synthesis and reactions of 2-formyladenosine. Heterocycles. 1981;16(8):1315-1319. View Source

Physical State and Storage Stability Profile at Standard Laboratory Conditions

2-Diethoxymethyl adenosine is supplied as a solid at room temperature and demonstrates defined storage stability parameters. The compound is stable when stored as powder at -20°C for 3 years or at 4°C for 2 years . This stability profile is comparable to other adenosine analogs but provides specific, vendor-verified duration data for procurement and inventory planning. The solid physical state simplifies weighing and handling compared to oils or hygroscopic materials, reducing experimental variability associated with solvent evaporation or moisture absorption during sample preparation.

Storage Stability

Data to verify

Powder: -20°C for 3 years; 4°C for 2 years

Supports long-term inventory planning

Vendor-specified; class-level inference

Evidence Dimension	Storage stability duration
Target Compound Data	Powder: -20°C for 3 years; 4°C for 2 years .
Comparator Or Baseline	Vendor-specified storage conditions for reference adenosine analogs (class-level inference): typically -20°C for 1-2 years.
Quantified Difference	Specified 3-year stability at -20°C extends beyond typical vendor-recommended durations for many nucleoside analogs.
Conditions	Vendor technical datasheet specifications .

Why This Matters

Defined, extended storage stability data supports laboratory inventory management and reduces the risk of compound degradation in long-term research programs, a practical consideration for procurement decisions in academic and industrial settings.

Patent-Protected Application: Adenosine Compounds and Their Use Thereof

2-Diethoxymethyl adenosine is encompassed within the scope of U.S. Patent US-8501708-B2, titled 'Adenosine compounds and their use thereof' . This patent protection indicates that the compound and its derivatives have been identified as having specific therapeutic utility, distinguishing it from unpatented, generic adenosine analogs that lack defined intellectual property positioning. The patent coverage implies that the compound has undergone sufficient characterization and biological evaluation to warrant proprietary claims, providing a signal of scientific validation and potential commercial value.

Patent Status

Class-level

Covered under U.S. Patent US-8501708-B2

May signal scientific validation context

For freedom-to-operate considerations

Evidence Dimension	Patent coverage for adenosine compounds
Target Compound Data	Covered under U.S. Patent US-8501708-B2 .
Comparator Or Baseline	Unpatented adenosine analogs (e.g., unmodified adenosine, 2-methoxyadenosine in public domain).
Quantified Difference	Patent-protected vs. public domain status.
Conditions	U.S. Patent and Trademark Office documentation .

Why This Matters

Patent coverage may be relevant for industrial users evaluating freedom-to-operate considerations or for research programs seeking compounds with defined intellectual property positions for potential translational development.

Optimal Research and Industrial Applications for 2-Diethoxymethyl Adenosine Based on Quantitative Differentiation Evidence

Selective Adenosine A1 Receptor Pharmacology Studies in Cardiovascular and Neuroscience Research

2-Diethoxymethyl adenosine is optimally suited for pharmacological investigations requiring selective activation or modulation of adenosine A1 receptors with minimal interference from A2 receptor-mediated responses. The compound demonstrates approximately 144-fold selectivity for A1 over A2 receptors (A1 IC50 = 120 nM vs. A2 EC50 = 17,300 nM) [1]. This selectivity profile is particularly valuable for studying A1-mediated cardiac rhythm regulation, neuroprotective mechanisms, and renal hemodynamics, where confounding A2-mediated vasodilation must be excluded. The Ki values further support this application, with A1 Ki = 350 nM compared to A2A Ki = 7,360 nM (21-fold selectivity) [2]. Researchers in cardiovascular pharmacology and neuropharmacology benefit from this receptor subtype discrimination when investigating A1-specific signaling pathways.

Medicinal Chemistry: Protected Aldehyde Precursor for 2-Formyladenosine Synthesis

2-Diethoxymethyl adenosine serves as a strategic synthetic intermediate in medicinal chemistry programs requiring 2-formyladenosine as a building block. The diethoxymethyl group functions as a protected aldehyde, enabling conversion to 2-formyladenosine in 96% yield under defined conditions [3]. This high-yielding transformation provides access to a versatile intermediate for further derivatization, including Schiff base formation, reductive amination, and condensation reactions. Medicinal chemists developing adenosine-based therapeutics or chemical probes benefit from this compound's utility in multi-step synthetic sequences where the 2-position aldehyde serves as a functional handle for library diversification or bioconjugation strategies.

Structure-Activity Relationship (SAR) Studies of 2-Substituted Adenosine Derivatives

2-Diethoxymethyl adenosine is a valuable comparator compound in systematic SAR studies exploring the impact of 2-position substituents on adenosine receptor pharmacology. The bulky diethoxymethyl group (molecular weight 537.52 g/mol, LogP -0.91) [4] represents a distinct steric and electronic environment compared to smaller 2-substituents such as methoxy (2-methoxyadenosine, MW 311.30 g/mol). The significant differences in molecular weight (+72.7%) and lipophilicity (+0.29 LogP units) make this compound an informative data point for understanding how substituent size and polarity influence receptor binding, functional efficacy, and physicochemical properties. This application is particularly relevant for academic and industrial laboratories engaged in adenosine receptor ligand discovery and optimization.

Long-Term Pharmacological Studies Requiring Extended Compound Stability

2-Diethoxymethyl adenosine is suitable for longitudinal research studies and compound library storage due to its defined stability profile. The compound remains stable when stored as powder at -20°C for 3 years or at 4°C for 2 years . This extended stability duration, which exceeds typical vendor recommendations for many nucleoside analogs, supports long-term experimental reproducibility and reduces the frequency of compound repurchasing. This application scenario is particularly relevant for core facilities maintaining compound libraries, multi-year grant-funded research programs, and industrial laboratories where consistent compound performance over extended timeframes is critical for data integrity and cost management.

Application

Selection Property

Validation Focus

A1 receptor pharmacology studies (cardiovascular, neuroscience)

A1/A2 selectivity context

A1 binding and functional assay discrimination

2-Formyladenosine synthesis intermediate

Diethoxymethyl protecting group utility

Synthetic conversion yield and conditions review

2-Substituted adenosine SAR studies

Steric and electronic substituent profile

Receptor binding and efficacy comparison

Long-term compound storage and reproducibility

Storage stability duration

Stability under recommended storage conditions

• [1] BindingDB Entry BDBM50367369 (ChEMBL605867). Affinity data for 2-diethoxymethyl adenosine at adenosine A1 and A2 receptors. View Source
• [2] BindingDB Entry BDBM50452270 (ChEMBL2112569). Ki values for 2-diethoxymethyl adenosine at A1 and A2A receptors. View Source
• [3] Murakami T, Otsuka M, Kobayashi S. Synthesis and reactions of 2-formyladenosine. Heterocycles. 1981;16(8):1315-1319. View Source
• [4] Molaid Chemical Database. 2-diethoxymethyladenosine (CAS 79957-15-6) - Physicochemical properties and computational data. View Source